2,6-difluoro-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide
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Overview
Description
2,6-difluoro-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C15H11F2N5O2 and its molecular weight is 331.283. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
One study focused on the crystal structure of benzamide and pentafluorobenzoic acid, which shows how amide and carboxylic acid molecules interact via hydrogen bonds, highlighting the importance of structural analysis in understanding molecular interactions (W. Jankowski, M. Gdaniec, & T. Połoński, 2006).
Aggregation and Molecular Interaction
Another study presented an analysis of N-(difluorophenyl)benzamides, demonstrating how fluorine atoms affect molecular aggregation and complex C–F/C–H disorder, which is vital for understanding molecular behavior in various environments (P. Mocilac, I. A. Osman, & J. Gallagher, 2016).
Anticancer Evaluation
Research on substituted benzamides for anticancer activity shows the potential of such compounds in developing new therapeutic agents. The study indicates moderate to excellent anticancer activity against various cancer cell lines, demonstrating the role of chemical modifications in enhancing biological activity (B. Ravinaik et al., 2021).
Polymer Science
The synthesis of block copolymers containing well-defined aramides highlights the application of benzamides in creating new materials with potential uses in various industries, including electronics and biomedical fields (T. Yokozawa et al., 2002).
Antimicrobial Activity
A study on thiourea derivatives of benzamides tested against bacterial cells shows significant anti-pathogenic activity, especially against strains known for biofilm growth. This research underscores the potential of fluorinated benzamides in developing new antimicrobial agents (Carmen Limban, L. Marutescu, & M. Chifiriuc, 2011).
Mechanism of Action
Target of Action
The primary target of the compound 2,6-difluoro-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide is the Calcium Release-Activated Calcium (CRAC) channel . The CRAC channel plays a crucial role in T cell function and is involved in the pathogenesis of several autoimmune diseases .
Mode of Action
This compound acts as a potent and selective inhibitor of the CRAC channel . It interacts with the CRAC channel, inhibiting its function, which in turn modulates T cell activity .
Biochemical Pathways
The inhibition of the CRAC channel by this compound affects the calcium signaling pathway . This disruption can lead to downstream effects such as the modulation of T cell activity, which is implicated in various autoimmune diseases .
Pharmacokinetics
The compound this compound exhibits good potency, selectivity, and significant pharmacokinetic properties . .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the modulation of T cell activity through the inhibition of the CRAC channel . This can potentially lead to therapeutic effects in the treatment of inflammatory diseases such as rheumatoid arthritis .
Properties
IUPAC Name |
2,6-difluoro-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F2N5O2/c1-21-15(24)22(20-19-21)10-7-5-9(6-8-10)18-14(23)13-11(16)3-2-4-12(13)17/h2-8H,1H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXAIJKWTXCIDLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.